Cas no 1016846-06-2 (2-(oxan-2-ylmethoxy)propanoic acid)

• Product Name: 2-(oxan-2-ylmethoxy)propanoic acid
• CAS No: 1016846-06-2
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 4567186
• Update Time: 2025-09-27

2-(oxan-2-ylmethoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Oxan-2-ylmethoxy)propanoic Acid
• Propanoic acid, 2-[(tetrahydro-2H-pyran-2-yl)methoxy]-
• 2-(oxan-2-ylmethoxy)propanoic acid

• Inchi： 1S/C9H16O4/c1-7(9(10)11)13-6-8-4-2-3-5-12-8/h7-8H,2-6H2,1H3,(H,10,11)
• InChI Key： IRLQQMAIHXIZDR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OCC1OCCCC1)C

Computed Properties

• Exact Mass: 188.104859g/mol
• Monoisotopic Mass: 188.104859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 188.22g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-(oxan-2-ylmethoxy)propanoic acid

Comprehensive Overview of 2-(Oxan-2-ylmethoxy)propanoic Acid (CAS No. 1016846-06-2): Properties, Applications, and Industry Insights

2-(Oxan-2-ylmethoxy)propanoic acid (CAS No. 1016846-06-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This oxygenated carboxylic acid derivative combines a propanoic acid backbone with a tetrahydropyranyl (oxane) ether moiety, offering versatile reactivity for synthetic applications. The compound's molecular formula C9H16O4 and moderate polarity make it valuable for designing prodrugs or functional intermediates.

Recent trends in green chemistry have spurred interest in 2-(oxan-2-ylmethoxy)propanoic acid as a potential biodegradable linker in polymer synthesis. Researchers are exploring its pH-sensitive cleavage properties, particularly in controlled-release formulations where the oxane ring acts as a cleavable protective group. The compound's water solubility (enhanced by the carboxylic acid group) and lipophilic balance (contributed by the oxane ring) position it as a candidate for drug delivery systems – a hot topic in pharmaceutical forums and patent filings.

Analytical characterization of CAS 1016846-06-2 typically involves HPLC purity testing (≥98% for research-grade material) and spectroscopic verification (distinctive 1H NMR peaks at δ 4.5-3.5 ppm for oxane protons). The compound's thermal stability (decomposition >150°C) allows for various synthetic transformations, while its logP value ~0.8 suggests favorable membrane permeability – a key parameter frequently searched by medicinal chemists optimizing bioavailability.

In material science, 2-(oxan-2-ylmethoxy)propanoic acid serves as a multifunctional monomer for synthesizing polyester derivatives with tunable hydrophilicity. Patent analyses reveal growing applications in UV-curable coatings, where its radical scavenging potential (from the ether linkage) improves film durability. These developments align with industry demands for high-performance additives – a trending search term in specialty chemicals databases.

Regulatory status evaluations confirm 1016846-06-2 is not classified under REACH SVHC or major global chemical inventories, though proper laboratory handling protocols should be followed. The compound's synthetic scalability (typically via Williamson ether synthesis routes) makes it commercially viable, with current market prices ranging $50-100/g for research quantities – a frequent query among procurement specialists.

Emerging studies investigate 2-(oxan-2-ylmethoxy)propanoic acid in bioconjugation chemistry, particularly for PEG-alternative spacers in antibody-drug conjugates (ADCs). Its metabolic stability (resisting premature hydrolysis) addresses a common challenge in targeted therapy designs – a focus area in recent cancer research publications. This application potential correlates with rising searches for "novel ADC linkers" in scientific literature.

Quality specifications for CAS 1016846-06-2 emphasize residual solvent control (typically <500ppm) and heavy metal limits (<10ppm), meeting ICH Q3D guidelines for pharmaceutical intermediates. Storage recommendations suggest inert atmosphere protection at 2-8°C to maintain stability, with shelf life exceeding 24 months – practical information highly sought after by formulation scientists.

The environmental profile of 2-(oxan-2-ylmethoxy)propanoic acid shows ready biodegradability (OECD 301D) and low bioaccumulation potential (BCF <100), aligning with green chemistry metrics increasingly demanded by regulatory bodies. These characteristics respond to growing industry searches for "sustainable synthetic blocks" and "eco-friendly intermediates" in chemical databases.

Future research directions may explore enantiomeric purity effects (the compound contains a chiral center at C2 of the propanoic chain) on biological activity, as well as computational modeling of its conformation in solution – topics generating discussion in computational chemistry forums. The compound's structure-activity relationships remain an open field for investigation, particularly regarding hydrogen-bonding capacity modulation.